4-[(4-{[1-(3,4-dimethylphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}phenoxy)methyl]benzoic acid

• IUPAC Name: 4-[[4-[(E)-[1-(3,4-dimethylphenyl)-2,4,6-trioxo-1,3-diazinan-5-ylidene]methyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C27H22N2O6/c1-16-3-10-21(13-17(16)2)29-25(31)23(24(30)28-27(29)34)14-18-6-11-22(12-7-18)35-15-19-4-8-20(9-5-19)26(32)33/h3-14H,15H2,1-2H3,(H,32,33)(H,28,30,34)/b23-14+
• InChI Key: MVUNKNIHXPAKLJ-OEAKJJBVSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)OCC4=CC=C(C=C4)C(=O)O)C(=O)NC2=O)C
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)OCC4=CC=C(C=C4)C(=O)O)/C(=O)NC2=O)C
• Molecular Formula: C27H22N2O6
• Molecular Weight: 470.5 g/mol

Description

4-[(4-{[1-(3,4-dimethylphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}phenoxy)methyl]benzoic acid is a useful research compound. Its molecular formula is C27H22N2O6 and its molecular weight is 470.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 470.14778643 g/mol and the complexity rating of the compound is 854. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Electrocarboxylation of Aromatic Ketones

An unexpected finding in the electrocarboxylation of various aromatic ketones was the formation of substituted benzoic acids among other products. This indicates a novel pathway for electrocarboxylation on the aromatic ring, leading to the formation of such compounds (Scialdone et al., 2006).

Derivatives of Tetrahydro-6-methyl- and 6-phenyl-2-oxopyrimidine-5-carboxylic Acids

Research on tetrahydro-6-methyl and 6-phenyl-2-oxopyrimidine-5-carboxylic acids and their derivatives has been conducted. These compounds are obtained through hydrogenolysis of corresponding benzyl esters, indicating the versatility of pyrimidine compounds in synthesis and potentially similar behavior in compounds with complex pyrimidinylidene structures (Zigeuner et al., 1976).

Benzo[c]fluorenones from 3-alkoxycarbonylbut-3-enoic Acids

The condensation of 4,4′-dichlorobenzophenone with diethyl succinate and dimethyl methylsuccinate yields 3-alkoxycarbonylbut-3-enoic acids, which are then converted into benzo[c]fluorenones. This process might relate to the synthetic pathways and transformations applicable to the compound of interest due to the involvement of complex benzophenone derivatives (Gindy et al., 1970).

Hyperbranched Polybenzimidazoles Synthesis

A novel AB2 monomer containing four amino groups and one carboxylic group was used to synthesize hyperbranched polybenzimidazoles, highlighting advanced applications in polymer science that could potentially be relevant to the broader family of compounds similar to the specified chemical (Li et al., 2006).